Cas no 150349-36-3 (tert-butyl N-(3-aminopropyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(3-aminopropyl)-N-methylcarbamate
• CAS No: 150349-36-3
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• MDL: MFCD01631189
• CID: 65196
• PubChem ID: 2756543
• Update Time: 2025-06-07

tert-butyl N-(3-aminopropyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-aminopropyl)(methyl)carbamate
• 3-(N-Boc-N-methylamino)propylamine
• Carbamic acid, N-(3-aminopropyl)-N-methyl-, 1,1-dimethylethyl ester
• n-(3-amino-propyl)-n-methylcarbamic acid t-butyl ester
• N-(3-Aminopropyl)-N-methylcarbamic acid tert-butyl ester
• tert-Butyl 3-aminopropyl(methyl)carbamate
• tert-Butyl N-(3-aminopropyl)-N-methylcarbamate
• Carbamicacid, (3-aminopropyl)methyl-, 1,1-dimethylethyl ester (9CI)
• 2-methylpropan-2-yl N-(3-aminopropyl)-N-methylcarbamate
• 3-(N-tert-Butoxycarbonyl-N-methylamino)propylamine
• N-(3-Aminopropyl)-N-(methyl)carbamic acid tert-butyl ester
• tert-ButylN-(3-aminopropyl)-N-(methyl)carbamate
• BUTTPARK 90\06-20
• BOC-N-ME-1,3-DIAMINOPROPANE
• Boc-N-Me-1,3-diaminopropane·HCl
• N-Boc-N-Methyl-1,3-diaMinopropane
• N1-BOC-N1-METHYL-1,3-PROPANEDIAMINE
• 1-N-BOC-1-N-METHYL-1,3-DIAMINOPROPANE
• 1-N-BOC-1-N-Methyl-1,3-DIAMINOPROPANE-HCl
• N-Methylpropane-1,3-diamine, N-BOC protected
• tert-Butyl(3-aminopropyl)(methyl)carbamate
• tert-Butyl N-(3-aminopropyl)-N-(methyl)carbamate
• (3-amino-propyl)-methyl-carbamic acid tert-butyl ester
• Carbam
• BS-13824
• DTXSID70373415
• EN300-37330
• SCHEMBL55404
• A850955
• A3307
• (3-aminopropyl)methylcarbamic acid tert-butyl ester
• N-(3-Aminopropyl)N-methylcarbamic acid tert-butylester
• N-t-Butyloxycarbonyl-N-methyl-1,3-diaminopropane
• tert-Butyl 3-Aminopropyl(methyl) Carbamate
• N-(3-Aminopropyl)-N-methylcarbamicacidtert-butylester
• AM803248
• tert-butyl (3-aminopropyl)methylcarbamate
• AKOS000208313
• n-(3-aminopropyl)-n-methyl carbamic acid tert-butyl ester
• AC-6572
• N-(3-aminopropyl)-N-Methylcarbamic acid tert-butyl ester, AldrichCPR
• SY007222
• N-(3-Aminopropyl)-N-methylcarbamic acid tertbutylester
• MFCD01631189
• 1,1-dimethylethyl (3-aminopropyl)methylcarbamate
• CS-B0431
• n-(4-aminopropyl)-n-methyl carbamic acid tert-butyl ester
• 150349-36-3
• N-(3-Aminopropyl)-N-methylcarbamic acid tertbutyl ester
• N1-Boc-N1-Methyl-1,3-diaminopropane
• PNQYAMWGTGWJDW-UHFFFAOYSA-N
• F2199-0315
• Carbamic acid, (3-aminopropyl)methyl-, 1,1-dimethylethyl ester
• FT-0630016
• 2-Methylpropan-2-yl N-(3-aminopropyl)-N-methylcarbamate;
• 3-(N-tert-Butoxycarbonyl-N-methylamino)propylamine;
• DB-001062
• N-(3-Aminopropyl)-N-(methyl)carbamic Acid tert-butyl Ester;
• tert-Butyl (3-aminopropyl)(methyl)carbamate;
• CHEBI:230359
• N-(3-Aminopropyl)-N-methylcarbamic Acid 1,1-dimethylethyl Ester;
• tert-butyl N-(3-aminopropyl)-N-methylcarbamate

• MDL： MFCD01631189
• Inchi： 1S/C9H20N2O2/c1-9(2,3)13-8(12)11(4)7-5-6-10/h5-7,10H2,1-4H3
• InChI Key： PNQYAMWGTGWJDW-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.15200
• Monoisotopic Mass: 188.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 0.982
• Melting Point: No data available
• Boiling Point: 254.6℃ at 760 mmHg
• Flash Point: 107.8℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 55.56000
• LogP: 1.90240

tert-butyl N-(3-aminopropyl)-N-methylcarbamate Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8 °C
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on tert-butyl N-(3-aminopropyl)-N-methylcarbamate

tert-butyl N-(3-aminopropyl)-N-methylcarbamate (CAS No. 150349-36-3): An Overview of Its Properties and Applications

tert-butyl N-(3-aminopropyl)-N-methylcarbamate (CAS No. 150349-36-3) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as Boc-N-(3-aminopropyl)-N-methylcarbamate, is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Its unique chemical structure and properties make it an essential component in the development of novel drugs and therapeutic agents.

The chemical structure of tert-butyl N-(3-aminopropyl)-N-methylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an aminoalkyl chain. The tert-butyl group provides steric protection, making the compound stable under various reaction conditions. The aminoalkyl chain, on the other hand, offers flexibility and reactivity, allowing for the formation of diverse chemical bonds and functional groups.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of tert-butyl N-(3-aminopropyl)-N-methylcarbamate. Research has shown that this compound can serve as a building block for the synthesis of peptides and proteins, particularly in the context of drug delivery systems. The tert-butyl protecting group can be selectively removed under mild conditions, making it an ideal choice for protecting amino groups during complex syntheses.

One of the key areas where tert-butyl N-(3-aminopropyl)-N-methylcarbamate has shown promise is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl protecting group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug at the desired site of action. This approach has been particularly useful in improving the pharmacokinetic properties and reducing side effects of therapeutic agents.

In addition to its role in prodrug design, tert-butyl N-(3-aminopropyl)-N-methylcarbamate has also been explored for its potential in targeted drug delivery systems. By conjugating this compound with targeting ligands or nanoparticles, researchers have been able to enhance the specificity and efficacy of drug delivery to specific tissues or cells. This has significant implications for treating diseases such as cancer, where targeted delivery can improve treatment outcomes and reduce toxicity.

The synthesis of tert-butyl N-(3-aminopropyl)-N-methylcarbamate typically involves several steps, including the formation of the carbamate moiety and subsequent functionalization of the aminoalkyl chain. Various methods have been developed to optimize these synthetic routes, ensuring high yields and purity levels. One common approach involves reacting tert-butyl chloroformate with 3-aminopropylamine in the presence of a base, followed by methylation using methyl iodide or another suitable reagent.

The physical properties of tert-butyl N-(3-aminopropyl)-N-methylcarbamate, such as its solubility and stability, are crucial for its applications in pharmaceuticals and biotechnology. The compound is generally soluble in organic solvents like dichloromethane and ethanol but has limited solubility in water. This property makes it suitable for use in organic synthesis but may require careful consideration when designing aqueous-based formulations.

Safety and environmental considerations are also important when handling tert-butyl N-(3-aminopropyl)-N-methylcarbamate. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety in laboratory settings. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to prevent skin contact and inhalation.

In conclusion, tert-butyl N-(3-aminopropyl)-N-methylcarbamate (CAS No. 150349-36-3) is a valuable compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it an essential building block for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new possibilities for its use in drug development and targeted delivery systems, highlighting its importance in advancing medical treatments.